Cas no 1956324-82-5 (4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE)

• Product Name: 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE
• CAS No: 1956324-82-5
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 5211825
• Update Time: 2025-06-12

4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE Chemical and Physical Properties

Names and Identifiers

• 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE

• Inchi： 1S/C18H26O6/c1-17(2)21-11-15(23-17)9-19-13-5-7-14(8-6-13)20-10-16-12-22-18(3,4)24-16/h5-8,15-16H,9-12H2,1-4H3
• InChI Key： QEYGPPKFMRZDKF-UHFFFAOYSA-N
• SMILES： C1(OCC2COC(C)(C)O2)=CC=C(OCC2COC(C)(C)O2)C=C1

Additional information on 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE

Professional Introduction to Compound with CAS No. 1956324-82-5 and Product Name: 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE

Compound with the CAS number 1956324-82-5 and the product name 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense interest in both academic research and industrial applications.

The molecular structure of this compound features a tetrahydropyran ring system, which is a common motif in bioactive molecules due to its ability to mimic natural heterocycles found in biological systems. The presence of multiple ether linkages and aromatic rings enhances its potential as a scaffold for drug discovery. Specifically, the phenoxy group and the dimethyl-1,3-dioxolane moiety contribute to its unique physicochemical properties, including solubility and metabolic stability.

Recent studies have highlighted the importance of tetrahydropyran derivatives in medicinal chemistry. These compounds have been explored for their ability to interact with biological targets in a highly selective manner. The 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE structure has been investigated for its potential applications in the development of novel therapeutic agents. Its complex architecture allows for fine-tuning of pharmacological properties, making it a promising candidate for further research.

In the context of modern drug design, the incorporation of bioisosteric replacements such as the dimethyl-1,3-dioxolane ring can significantly influence the binding affinity and selectivity of a molecule. This compound exemplifies how structural modifications can lead to enhanced efficacy while minimizing off-target effects. The phenoxymethyl side chain further contributes to its versatility by providing additional points for interaction with biological receptors.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with greater accuracy. Molecular modeling studies suggest that 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE may exhibit favorable interactions with proteins involved in key biological pathways. These interactions could be exploited to develop treatments for a wide range of diseases.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The use of protected intermediates ensures high yields and purity, which are critical for pharmaceutical applications. The final product's stability under various conditions has been thoroughly evaluated, confirming its suitability for further downstream processing.

One of the most exciting aspects of this compound is its potential in combination therapy. Its unique structural features allow it to be paired with other molecules to create synergistic effects. This approach is particularly relevant in oncology, where combination therapies have shown promise in overcoming drug resistance. Preliminary data suggest that when paired with certain existing drugs, 4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE may enhance therapeutic outcomes.

The role of phenoxy-containing compounds in medicinal chemistry cannot be overstated. These molecules have been extensively studied for their role in modulating various biological processes. The presence of multiple functional groups in this compound allows it to engage with multiple targets simultaneously. This multitarget engagement strategy is gaining traction as an effective way to develop drugs with broader therapeutic profiles.

As research continues to uncover new applications for this compound, it is likely that its significance will only grow. The ability to modify its structure while maintaining its core pharmacophore opens up endless possibilities for innovation. Future studies will focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications.

In conclusion,4-((4-((2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)METHOXY)PHENOXY)METHYL)-2,2-DIMETHYL-1,3-DIOXOLANE represents a cutting-edge development in pharmaceutical chemistry. Its complex structure and multifaceted functionality make it a valuable tool for drug discovery and development. As our understanding of biological systems grows more sophisticated,tetrahydropyran derivatives like this one will continue to play a pivotal role in advancing human health.